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Compound of Interest

Compound Name:
5-Iodo-6-methoxy-3-nitropyridin-2-

amine

CAS No.: 868539-54-2

Cat. No.: B3030118

Get Quote

Executive Summary
The imidazo[4,5-b]pyridine moiety is a "privileged scaffold" in kinase inhibitor design, serving as

a bioisostere for the purine ring of ATP.[1] It forms the core of approved drugs like Vemurafenib

(BRAF inhibitor) and clinical candidates targeting Aurora kinases, c-Met, and MNK.

This guide focuses on 5-Iodo-6-methoxy-3-nitropyridin-2-amine (Compound 1). This specific

substitution pattern offers three orthogonal handles for chemical modification, enabling the

rapid generation of Structure-Activity Relationship (SAR) libraries:

C5-Iodo: A handle for cross-coupling (Suzuki-Miyaura, Sonogashira) to install the "tail" region

that accesses the kinase solvent-exposed front or back pockets.

C2/C3-Amino/Nitro: Precursors for the imidazole "hinge-binding" core via reductive

cyclization.

C6-Methoxy: A solubilizing group that can also serve as a latent handle for conversion to

pyridones (via demethylation) or displacement by nucleophiles (
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).

Strategic Reactivity Map
The following diagram illustrates the orthogonal reactivity of the scaffold, guiding the synthetic

logic described in the protocols.
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Caption: Orthogonal functionalization strategy for the 5-Iodo-6-methoxy-3-nitropyridin-2-
amine scaffold.

Experimental Protocols
Protocol A: Synthesis of the Core Intermediate
Target: 5-Iodo-6-methoxy-3-nitropyridin-2-amine Prerequisite: This compound is synthesized

from the commercially available 2-amino-6-methoxy-3-nitropyridine via electrophilic iodination.

Materials:

2-Amino-6-methoxy-3-nitropyridine (1.0 eq)[2]

N-Iodosuccinimide (NIS) (1.2 eq)

Acetonitrile (MeCN) (anhydrous)

TFA (0.1 eq, catalyst)
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Step-by-Step Methodology:

Dissolution: Charge a round-bottom flask with 2-amino-6-methoxy-3-nitropyridine (10 g, 59

mmol) and anhydrous MeCN (100 mL).

Activation: Add Trifluoroacetic acid (TFA) (0.45 mL) to activate the NIS. Note: Acid catalysis

accelerates the electrophilic attack on the electron-deficient pyridine ring.

Iodination: Add NIS (15.9 g, 70.8 mmol) portion-wise over 15 minutes at room temperature.

Reaction: Stir the mixture at 60°C for 4 hours. Monitor by LCMS (Target [M+H]+ = 296.0).

Quench: Cool to RT. Pour the mixture into 10% aqueous sodium thiosulfate (

) to quench unreacted iodine species.

Isolation: Filter the resulting yellow precipitate. Wash with water (3x) and cold ethanol (1x).

Drying: Dry under vacuum at 45°C.

Typical Yield: 85-90%

Purity: >98% (HPLC)

Protocol B: One-Pot Reductive Cyclization (The "Hinge"
Formation)
Scientific Rationale: Traditional methods involve a two-step process (nitro reduction

diamine isolation

cyclization). This protocol utilizes sodium dithionite (

), which serves as both a reducing agent and a cyclization promoter in the presence of an
aldehyde. This avoids the isolation of the oxidation-sensitive diamine intermediate.

Target: 2-Substituted-5-iodo-6-methoxy-3H-imidazo[4,5-b]pyridine Scope: Applicable for R-

CHO = Aryl, Heteroaryl (e.g., 3-pyridyl, cyclopropyl).
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Materials:

5-Iodo-6-methoxy-3-nitropyridin-2-amine (1.0 eq)

Aldehyde (R-CHO) (1.2 eq)

Sodium Dithionite (

) (3.0 eq)

Ethanol/Water (3:1 v/v)

DMSO (catalytic, solubilizer)

Methodology:

Slurry: Suspend the nitro-amine (1.0 mmol) and the aldehyde (1.2 mmol) in EtOH (6 mL) and

DMSO (0.5 mL).

Reduction/Cyclization: Dissolve

(3.0 mmol) in Water (2 mL) and add it dropwise to the reaction mixture at 70°C.

Reflux: Heat to reflux (80-90°C) for 6-12 hours.

Mechanism Check: The dithionite reduces the nitro group to an amine/hydroxylamine,

which condenses with the aldehyde. Subsequent oxidation (often air-mediated or by

excess dithionite decomposition products) aromatizes the imidazole ring.

Workup: Cool to RT. Add conc. ammonium hydroxide (

) to adjust pH to ~9.

Extraction: Extract with EtOAc (3x). Wash combined organics with brine.[3]

Purification: Flash chromatography (DCM/MeOH gradient).

Protocol C: Late-Stage Diversification (The "Tail"
Installation)
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Scientific Rationale: Performing the Suzuki-Miyaura coupling after cyclization (on the 5-iodo-

imidazo[4,5-b]pyridine core) is preferred for library generation. It allows a single "core" batch to

be split and coupled with diverse boronic acids to explore the kinase solvent pocket.

Target: Final Kinase Inhibitor (e.g., 5-Aryl-6-methoxy-2-substituted-imidazo[4,5-b]pyridine).

Materials:

5-Iodo-imidazo[4,5-b]pyridine intermediate (from Protocol B) (1.0 eq)

Aryl Boronic Acid/Ester (1.2 eq)

Catalyst:

(0.05 eq)

Base:

(2.0 eq) or

Solvent: 1,4-Dioxane/Water (4:1)

Methodology:

Inertion: Charge a microwave vial with the iodo-core (0.2 mmol), boronic acid (0.24 mmol),

base (0.4 mmol), and Pd catalyst (0.01 mmol). Seal and purge with Nitrogen/Argon for 5

minutes.

Solvation: Add degassed Dioxane/Water (2.5 mL).

Coupling: Heat at 100°C (conventional) or 120°C (microwave) for 1 hour.

Scavenging: Filter through a Celite pad.

Analysis: Analyze by LCMS. The iodine atom (large mass defect) should be replaced by the

aryl group.

Purification: Reverse-phase HPLC (Water/Acetonitrile + 0.1% Formic Acid).
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Analytical Data Summary (Reference Values)
Compound Stage

Key 1H NMR Signal
(DMSO-d6)

LCMS (ESI+) Pattern

Starting Material 3.90 (s, 3H, OMe), 8.15 (s, 1H,

Ar-H)

[M+H]+ = 296.0 (Iodine isotope

pattern)

Intermediate (Cyclized) 13.5 (br s, NH), 8.20 (s, 1H,

C7-H)

[M+H]+ = (MW of Aldehyde +

264)

Final Inhibitor

Loss of Iodine pattern;

Appearance of new Aryl

protons

[M+H]+ = Target Mass

Workflow Visualization
The following Graphviz diagram details the "Cyclize-First" library synthesis workflow, optimized

for high-throughput medicinal chemistry.
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Starting Material
2-Amino-6-methoxy-3-nitropyridine

Step 1: Iodination
(NIS, MeCN, TFA)

Intermediate 1
5-Iodo-6-methoxy-3-nitropyridin-2-amine

Step 2: One-Pot Cyclization
(Na2S2O4, R1-CHO)

Scaffold Core
2-R1-5-Iodo-imidazo[4,5-b]pyridine

Step 3: Divergent Coupling
(Suzuki: Ar-B(OH)2, Pd cat)

Inhibitor A
(e.g., VEGFR target)

  Ar = Pyrazole

Inhibitor B
(e.g., Aurora target)

  Ar = Phenyl
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Caption: Step-wise synthetic workflow for generating a library of kinase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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